Cas no 1261892-25-4 (4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid
• CAS No: 1261892-25-4
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18320860
• CID: 2761671
• PubChem ID: 53226759
• Update Time: 2025-04-21

4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30690377
• 4'-Chloro-2'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4'-Chloro-2'-methyl-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
• A1-55009
• MFCD18320860
• 1261892-25-4
• 4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid, 95%
• 4-(4-CHLORO-2-METHYLPHENYL)-2-NITROBENZOIC ACID
• 4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18320860
• Inchi： 1S/C14H10ClNO4/c1-8-6-10(15)3-5-11(8)9-2-4-12(14(17)18)13(7-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： DQZJTULTNUZPOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls